2-[[5-[(5-Phenacylsulfanyl-4-prop-2-enyl-1,2,4-triazol-3-yl)methyl]-4-prop-2-enyl-1,2,4-triazol-3-yl]sulfanyl]-1-phenylethanone

• IUPAC Name: 2-[[5-[(5-phenacylsulfanyl-4-prop-2-enyl-1,2,4-triazol-3-yl)methyl]-4-prop-2-enyl-1,2,4-triazol-3-yl]sulfanyl]-1-phenylethanone
• InChI: InChI=1S/C27H26N6O2S2/c1-3-15-32-24(28-30-26(32)36-18-22(34)20-11-7-5-8-12-20)17-25-29-31-27(33(25)16-4-2)37-19-23(35)21-13-9-6-10-14-21/h3-14H,1-2,15-19H2
• InChI Key: GRICNDFVZPZZQT-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C(=NN=C1SCC(=O)C2=CC=CC=C2)CC3=NN=C(N3CC=C)SCC(=O)C4=CC=CC=C4
• Molecular Formula: C27H26N6O2S2
• Molecular Weight: 530.7 g/mol

Description

2-[[5-[(5-Phenacylsulfanyl-4-prop-2-enyl-1,2,4-triazol-3-yl)methyl]-4-prop-2-enyl-1,2,4-triazol-3-yl]sulfanyl]-1-phenylethanone is a useful research compound. Its molecular formula is C27H26N6O2S2 and its molecular weight is 530.67. The purity is usually 95%.
BenchChem offers high-quality 2-[[5-[(5-Phenacylsulfanyl-4-prop-2-enyl-1,2,4-triazol-3-yl)methyl]-4-prop-2-enyl-1,2,4-triazol-3-yl]sulfanyl]-1-phenylethanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-[[5-[(5-Phenacylsulfanyl-4-prop-2-enyl-1,2,4-triazol-3-yl)methyl]-4-prop-2-enyl-1,2,4-triazol-3-yl]sulfanyl]-1-phenylethanone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antimicrobial Activity

• A study on the synthesis and in vitro anti-Candida activity of benzoxazole derivatives highlighted the potential of these compounds for antifungal applications. Notably, certain derivatives showed significant activity against Candida strains, demonstrating the relevance of exploring complex organic structures for antimicrobial purposes (Staniszewska et al., 2021).

Anti-Helicobacter pylori Agents

• Another research effort resulted in the development of novel structures derived from 2-[[(2-pyridyl)methyl]thio]-1H-benzimidazole, showing potent and selective activity against Helicobacter pylori. This work illustrates the potential of targeted chemical synthesis in creating effective agents against specific pathogens (Carcanague et al., 2002).

Antituberculosis and Cytotoxicity Studies

• The synthesis of 3-heteroarylthioquinoline derivatives and their evaluation for antituberculosis activity and cytotoxicity revealed compounds with significant action against Mycobacterium tuberculosis. These findings underscore the importance of chemical synthesis in discovering new therapeutics for tuberculosis (Chitra et al., 2011).

Synthesis of Amino Acids

• Research on the synthesis of 2-alkyl- and 2-arylsulfanyl-1-aminocyclopropanecarboxylic acids provides insights into the creation of novel amino acids, potentially useful in peptide chemistry and drug design (Clerici et al., 1999).